Cas no 2229353-64-2 (2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 2229353-64-2
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 6082979
• PubChem ID: 165687223
• Update Time: 2025-11-06

2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid
• 2229353-64-2
• EN300-1999538

• Inchi： 1S/C11H12F2O3/c1-11(2,10(14)15)9-7(13)4-6(12)5-8(9)16-3/h4-5H,1-3H3,(H,14,15)
• InChI Key： YNONJQPTMFTXSX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(C(=O)O)(C)C)OC)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid

Introduction to 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2229353-64-2)

2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229353-64-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with fluorine and methoxy groups, coupled with a branched alkanoyl moiety. The presence of fluorine atoms in particular is noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, making them more stable and lipophilic, which are critical factors in drug design.

The structure of 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid is composed of a benzene ring with substituents at the 2-position (difluoromethyl), 4-position (fluorine), and 6-position (methoxy). This arrangement creates a molecule with potential electronic and steric properties that make it a valuable scaffold for further derivatization. The carboxylic acid functionality at the end of the molecule provides a site for further chemical modifications, enabling the synthesis of more complex derivatives that could exhibit enhanced biological activity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings due to their ability to modulate biological targets effectively. The fluorinated phenyl moiety in 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid is particularly intriguing because it can engage in multiple non-covalent interactions with biological targets, such as enzymes and receptors. These interactions are often crucial for achieving high affinity and selectivity, which are key requirements for any therapeutic agent.

One of the most compelling aspects of this compound is its potential application in the development of pharmaceutical agents. The combination of fluorine and methoxy groups on the phenyl ring can influence both the solubility and metabolic stability of the molecule. For instance, fluorine atoms can enhance metabolic stability by resisting hydrolysis and oxidation, while methoxy groups can increase solubility in water by introducing polarity. These properties make 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid an attractive candidate for further investigation as a lead compound or intermediate in drug discovery.

Recent studies have begun to explore the biological activity of related compounds that share structural similarities with CAS No. 2229353-64-2. For example, researchers have investigated analogs with varying substituents on the phenyl ring to determine how changes in electronic distribution affect binding affinity to biological targets. Some preliminary findings suggest that compounds with specific fluorine substitutions can exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. This aligns with the broader trend in medicinal chemistry where fluorinated aromatic compounds are being increasingly explored for their therapeutic potential.

The synthesis of 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce fluorine atoms at the desired positions on the phenyl ring, followed by methylation to add the methoxy group. The final step often involves carboxylation to introduce the carboxylic acid functionality at the terminal position of the molecule. Advanced synthetic techniques such as cross-coupling reactions may also be employed to achieve regioselective modifications.

Once synthesized, CAS No. 2229353-64-2 can be subjected to various analytical techniques to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to elucidate its structure. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) can be employed to purify the compound and assess its chemical stability under different conditions.

The potential applications of 2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropanoic acid extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. For instance, its structural features might make it useful as an intermediate in the synthesis of pesticides or specialty chemicals that require specific electronic properties. Furthermore, its ability to form stable complexes with other molecules could make it valuable in materials science applications where molecular recognition is crucial.

In conclusion,CAS No. 2229353-64-2, or (CAS No.) 2229353-64-2, represents a promising compound with a unique structural framework that offers numerous possibilities for further research and development. Its combination of fluorinated aromatic rings and functional groups like carboxylic acids makes it an attractive candidate for exploring new therapeutic agents or advanced materials. As research continues to uncover new applications for this class of molecules,(name) 2229353-64-1, will undoubtedly play an important role in shaping future advancements in chemistry and related fields.